Cas no 201287-01-6 (Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate)

• Product Name: Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate
• CAS No: 201287-01-6
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD24607402
• CID: 5041469
• PubChem ID: 22663178
• Update Time: 2025-10-28

Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate
• Methyl 3-isopropyl-1H-indole-5-carboxylate
• Methyl 3-isopropyl-1 H-indole-5-carboxylate
• methyl 3-propan-2-yl-1H-indole-5-carboxylate
• CS-0161224
• BS-44832
• DB-431107
• EN300-215868
• PKEMGUHPRJFIGA-UHFFFAOYSA-N
• D80878
• 201287-01-6
• MFCD24607402
• SCHEMBL1553757
• Methyl3-(propan-2-yl)-1H-indole-5-carboxylate
• BIA28701

• MDL： MFCD24607402
• Inchi： 1S/C13H15NO2/c1-8(2)11-7-14-12-5-4-9(6-10(11)12)13(15)16-3/h4-8,14H,1-3H3
• InChI Key： PKEMGUHPRJFIGA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)C(=CN2)C(C)C)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate

Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate (CAS No. 201287-01-6): A Comprehensive Overview

Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate (CAS No. 201287-01-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate consists of an indole core with a methyl ester group and an isopropyl substituent at the 3-position. The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive molecules with diverse biological activities. The presence of the methyl ester and isopropyl groups imparts specific physicochemical properties that can influence the compound's pharmacokinetics and pharmacodynamics.

Recent studies have highlighted the potential of Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate key inflammatory pathways, such as NF-κB and MAPK, has been extensively investigated.

In addition to its anti-inflammatory effects, Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate has shown promise in cancer research. Studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and suppressing angiogenesis. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and JAK/STAT, which are crucial for cancer cell survival and proliferation.

The pharmacokinetic properties of Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate have also been studied to ensure its suitability for drug development. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good plasma stability, which are essential characteristics for a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigations.

Beyond its therapeutic applications, Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate has also found use in chemical synthesis and material science. Its unique structural features make it a valuable building block for the synthesis of more complex molecules with diverse functionalities. In material science, it has been explored as a precursor for the development of novel polymers and functional materials with potential applications in electronics and biotechnology.

In conclusion, Methyl 3-(propan-2-yl)-1H-indole-5-carboxylate (CAS No. 201287-01-6) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.